Cas no 1357945-24-4 ((6-Chloropyrazin-2-yl)methanamine hydrochloride)

• Product Name: (6-Chloropyrazin-2-yl)methanamine hydrochloride
• CAS No: 1357945-24-4
• MF: C₅H₇Cl₂N₃
• MW: 180.035178422928
• MDL: MFCD20327986
• CID: 1035111
• Update Time: 2025-10-30

(6-Chloropyrazin-2-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (6-Chloropyrazin-2-yl)methanamine hydrochloride
• AK130178
• SB20330
• PB19729
• AX8246455
• ST24034926
• 6-(Aminomethyl)-2-chloropyrazine hydrochloride
• 1-(6-Chloropyrazin-2-yl)methanamine--hydrogen chloride (1/1)

• MDL： MFCD20327986
• Inchi： 1S/C5H6ClN3.ClH/c6-5-3-8-2-4(1-7)9-5;/h2-3H,1,7H2;1H
• InChI Key： MHHGCIVOVGEUCM-UHFFFAOYSA-N
• SMILES： ClC1=CN=CC(CN)=N1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 88.3
• Topological Polar Surface Area: 51.8

(6-Chloropyrazin-2-yl)methanamine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on (6-Chloropyrazin-2-yl)methanamine hydrochloride

Introduction to (6-Chloropyrazin-2-yl)methanamine hydrochloride (CAS No. 1357945-24-4)

(6-Chloropyrazin-2-yl)methanamine hydrochloride, with the CAS number 1357945-24-4, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a chloropyrazine core and a methanamine substituent makes it a versatile intermediate for synthesizing various pharmacologically active molecules.

The< strong>6-chloropyrazin-2-yl moiety is particularly interesting because it can serve as a key pharmacophore in the design of novel therapeutic agents. Pyrazine derivatives are well-known for their biological activity, and the introduction of a chlorine atom at the 6-position enhances its reactivity and binding affinity to biological targets. This feature has made it a valuable building block in medicinal chemistry.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting various enzymes and receptors involved in disease pathways. The< strong>methanamine group in (6-chloropyrazin-2-yl)methanamine hydrochloride provides a hydrogen bond acceptor and donor capability, which is crucial for optimizing binding interactions with biological macromolecules. This dual functionality makes it an attractive candidate for further derivatization and optimization.

One of the most promising areas of research involving (6-chloropyrazin-2-yl)methanamine hydrochloride is its application in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer. The chloropyrazine scaffold has been successfully incorporated into several kinase inhibitors, demonstrating its potential as a pharmacological tool.

Recent studies have highlighted the importance of (6-chloropyrazin-2-yl)methanamine hydrochloride in the synthesis of novel anticancer agents. Researchers have reported the development of pyrazine-based kinase inhibitors that exhibit potent activity against various cancer cell lines. These inhibitors have shown promising results in preclinical studies, indicating their potential for further development into clinical candidates.

The hydrochloride salt form of (6-chloropyrazin-2-yl)methanamine provides enhanced solubility and stability, making it more suitable for pharmaceutical applications. This salt form is often preferred in drug development due to its improved handling properties and bioavailability. The stability under various storage conditions also makes it a reliable compound for both research and industrial purposes.

In addition to its role in anticancer drug development, (6-chloropyrazin-2-yl)methanamine hydrochloride has shown potential in other therapeutic areas. For instance, it has been explored as a precursor in the synthesis of compounds targeting inflammatory pathways. Inflammation is a key factor in various chronic diseases, including autoimmune disorders and cardiovascular diseases. The ability of pyrazine derivatives to modulate inflammatory responses makes them valuable candidates for therapeutic intervention.

The synthetic routes to (6-chloropyrazin-2-yl)methanamine hydrochloride have been optimized to ensure high yield and purity. These synthetic strategies often involve multi-step organic transformations, including nucleophilic substitution reactions, reductive amination, and salt formation. The efficiency of these synthetic methods is crucial for large-scale production and cost-effectiveness.

The chemical properties of (6-chloropyrazin-2-yl)methanamine hydrochloride make it an interesting candidate for further structural modifications. By introducing additional functional groups or altering the substitution pattern, researchers can fine-tune its biological activity and selectivity. This flexibility allows for the exploration of diverse chemical space, increasing the likelihood of discovering novel therapeutic agents.

In conclusion, (6-chloropyrazin-2-yl)methanamine hydrochloride (CAS No. 1357945-24-4) is a versatile compound with significant potential in pharmaceutical research and drug development. Its unique structural features and biological activity make it an attractive intermediate for synthesizing novel therapeutic agents targeting various disease pathways. The ongoing research in this area holds promise for the discovery of new drugs that could improve patient outcomes.